Cas no 739363-49-6 ((R)-2-Amino-3-(diethylamino)propanoic acid)
739363-49-6 structure
Product Name:(R)-2-Amino-3-(diethylamino)propanoic acid
CAS No:739363-49-6
MF:C7H16N2O2
MW:160.214141845703
CID:68718
PubChem ID:10728321
Update Time:2025-04-18
(R)-2-Amino-3-(diethylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-2-Amino-3-(diethylamino)propanoic acid
- 3-(N,N-Diethylamino)-D-alanine
- L-Β-(N, N-DIETHYLAMINO) ALANINE
- 739363-49-6
- DTXSID80444064
- 3-(Diethylamino)alanine
- AKOS011013971
- 2-amino-3-(diethylamino)propanoic acid
- L-Leucinamidehydrochloride
-
- Inchi: 1S/C7H16N2O2/c1-3-9(4-2)5-6(8)7(10)11/h6H,3-5,8H2,1-2H3,(H,10,11)
- InChI Key: MWPNPNLDBXDQCC-UHFFFAOYSA-N
- SMILES: OC(C(CN(CC)CC)N)=O
Computed Properties
- Exact Mass: 160.121177757g/mol
- Monoisotopic Mass: 160.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- Density: 1.067
- Boiling Point: 246.8 °C at 760 mmHg
- Flash Point: 246.8 °C at 760 mmHg
- Refractive Index: 1.488
- PSA: 66.56000
- LogP: 0.44040
(R)-2-Amino-3-(diethylamino)propanoic acid Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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